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Compound of Interest

Compound Name: P-1075

Cat. No.: B1678134

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-species comparison of the efficacy of P-1075 in
promoting hair growth, placed in context with other therapeutic alternatives. The information is
compiled from preclinical data, with a focus on quantitative analysis and detailed experimental
methodologies.

Executive Summary

P-1075 is a potent potassium channel opener (PCO) that has demonstrated significant hair
growth-promoting effects in preclinical studies. Its mechanism of action, which involves the
direct opening of ATP-sensitive potassium (KATP) channels, distinguishes it from other
treatments like minoxidil, which requires enzymatic activation. While P-1075 reached Phase 2
clinical trials for androgenetic alopecia, the results have not been publicly disclosed, and its
development was discontinued. This guide summarizes the existing preclinical evidence for P-
1075 and compares its efficacy and mechanism to established treatments like minoxidil and
finasteride.

Mechanism of Action: Potassium Channel Opening

P-1075, like minoxidil, exerts its hair growth-stimulating effects by opening ATP-sensitive
potassium (KATP) channels in the hair follicle cells.[1][2] This leads to potassium ion efflux,
which in turn causes hyperpolarization of the cell membrane. This hyperpolarization is thought
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to prolong the anagen (growth) phase of the hair cycle and may also increase the proliferation
of dermal papilla cells.

A key advantage of P-1075 is that it is a direct-acting agent and does not require enzymatic
conversion to an active form.[1][3] Minoxidil, in contrast, is a prodrug that must be converted to
its active sulfate form by the sulfotransferase enzyme SULT1A1 in the hair follicle.[3][4] The
variability in this enzyme's activity among individuals may explain why some people do not
respond well to minoxidil treatment. P-1075's direct mechanism could potentially offer a more
consistent therapeutic effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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